![molecular formula C12H14O2 B069143 3-((Benzyloxy)methyl)cyclobutanone CAS No. 172324-67-3](/img/structure/B69143.png)
3-((Benzyloxy)methyl)cyclobutanone
Overview
Description
3-((Benzyloxy)methyl)cyclobutanone, also known as 3-BMC, is a cyclic ketone that has been widely studied for its potential applications in a variety of scientific and industrial fields. 3-BMC has been used as a starting material in organic synthesis, and has also been studied for its potential as a drug candidate.
Scientific Research Applications
Synthesis of Cyclobutanone Derivatives : A study by Kabalka & Yao (2003) explored an efficient route to synthesize 3-(hydroxymethyl)cyclobutanone acetals, which are useful intermediates in organic synthesis, via a [2+2] cycloaddition reaction (Kabalka & Yao, 2003).
Carbon-Carbon Bond Formation : Matsuda, Shigeno, & Murakami (2008) reported the palladium-catalyzed reaction of 3-(2-hydroxyphenyl)cyclobutanones with aryl bromides, leading to the formation of arylated benzolactones through a sequence of carbon-carbon bond cleavage and formation (Matsuda et al., 2008).
Ring Expansions and Synthesis of GABOB : Aubé, Wang, Ghosh, & Langhans (1991) examined the synthesis and photochemical rearrangement of oxaziridnes derived from 3-benzyloxy- and 3-phenylcyclobutanone, leading to the synthesis of γ-Amino-β-Hydroxybutyric Acid (GABOB) (Aubé et al., 1991).
Synthesis of Methylenecyclobutanones : Yu et al. (2014) described a green and stereospecific method to synthesize 2-Methylenecyclobutanones, which are potentially useful building blocks, via Ca(OH)2-catalyzed direct and simple aldol condensation of cyclobutanone and aldehydes (Yu et al., 2014).
Catalyzed Intermolecular [4 + 2] Cycloaddition : Matsuo, Sasaki, Tanaka, & Ishibashi (2008) reported the intermolecular [4 + 2] cycloaddition between 3-alkoxycyclobutanones and carbonyl compounds, activated with boron trifluoride etherate, to afford 1-alkyl-5,7-dioxabicyclo[4.4.0]decan-2-one derivatives (Matsuo et al., 2008).
Intramolecular Olefin Insertion into C-C Single Bond : Murakami, Itahashi, & Ito (2002) achieved intramolecular insertion of a C-C double bond into a C-C single bond by treating cyclobutanone bearing an o-styryl group at the 3-position with a catalytic amount of a cationic rhodium(I)-dppp complex (Murakami et al., 2002).
Safety and Hazards
The compound is classified as a flammable liquid and vapor . It has hazard statements H302, H315, H319, H335, indicating it is harmful if swallowed, causes skin irritation, causes serious eye irritation, and may cause respiratory irritation . Precautionary measures include avoiding contact with skin and eyes, avoiding breathing vapors or mists, and keeping away from heat/sparks/open flames/hot surfaces .
properties
IUPAC Name |
3-(phenylmethoxymethyl)cyclobutan-1-one | |
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InChI |
InChI=1S/C12H14O2/c13-12-6-11(7-12)9-14-8-10-4-2-1-3-5-10/h1-5,11H,6-9H2 | |
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InChI Key |
FHBBBGYOVFMVIB-UHFFFAOYSA-N | |
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Canonical SMILES |
C1C(CC1=O)COCC2=CC=CC=C2 | |
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Molecular Formula |
C12H14O2 | |
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DSSTOX Substance ID |
DTXSID50473740 | |
Record name | 3-((Benzyloxy)methyl)cyclobutanone | |
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Molecular Weight |
190.24 g/mol | |
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CAS RN |
172324-67-3 | |
Record name | 3-((Benzyloxy)methyl)cyclobutanone | |
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Record name | 3-[(benzyloxy)methyl]cyclobutan-1-one | |
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